N-(3,4-difluorophenyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-(3,4-difluorophenyl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C15H13F2NO3/c1-20-13-6-3-9(7-14(13)21-2)15(19)18-10-4-5-11(16)12(17)8-10/h3-8H,1-2H3,(H,18,19)
• InChI Key: GMMLCCKUOXJQHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)F)F)OC
• Molecular Formula: C15H13F2NO3
• Molecular Weight: 293.26 g/mol

Description

N-(3,4-difluorophenyl)-3,4-dimethoxybenzamide, also known as DFB, is a chemical compound that has been the focus of scientific research due to its potential use in medicine. DFB is a benzamide derivative that has been synthesized through various methods and has been found to possess unique biochemical and physiological effects.

Mechanism of Action

N-(3,4-difluorophenyl)-3,4-dimethoxybenzamide inhibits the activity of the proteasome by binding to its active site. This leads to the accumulation of ubiquitinated proteins within the cell, which triggers the apoptotic pathway and ultimately results in cell death.
Biochemical and Physiological Effects:
This compound has been found to have a selective toxicity towards cancer cells, while sparing normal cells. This is believed to be due to the higher expression of proteasomes in cancer cells compared to normal cells. This compound has also been shown to inhibit the growth of tumor cells in animal models.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-3,4-dimethoxybenzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. However, this compound has limited solubility in water, which can make it challenging to work with in aqueous environments.

Future Directions

N-(3,4-difluorophenyl)-3,4-dimethoxybenzamide has shown promise as a potential anticancer agent, and future research could focus on optimizing its activity and selectivity towards cancer cells. Additionally, this compound could be studied for its potential use in the treatment of other diseases that involve abnormal protein degradation, such as neurodegenerative disorders.

Synthesis Methods

N-(3,4-difluorophenyl)-3,4-dimethoxybenzamide can be synthesized through a two-step process that involves the reaction of 3,4-dimethoxybenzoic acid with thionyl chloride to form 3,4-dimethoxybenzoyl chloride. The resulting compound is then reacted with 3,4-difluoroaniline to produce this compound.

Scientific Research Applications

N-(3,4-difluorophenyl)-3,4-dimethoxybenzamide has been studied for its potential use as an anticancer agent. Research has shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This effect is believed to be due to the inhibition of the proteasome, a cellular component that is responsible for degrading proteins.